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Introduction

Triafamone is a selective sulfonanilide herbicide highly effective for weed management in rice
cultivation.[1][2] Its mode of action is the inhibition of the acetolactate synthase (ALS) enzyme,
a key enzyme in the biosynthesis of branched-chain amino acids (valine, leucine, and
isoleucine) in susceptible plants.[3][4] This inhibition leads to the cessation of cell division and
growth, ultimately causing weed death. Triafamone is effective against a broad spectrum of
weeds, including problematic grasses and sedges, and is particularly valuable for managing
ALS (sulfonylurea) resistant weed biotypes.[5] This document provides detailed application
notes and protocols for the use of Triafamone in rice cultivation, tailored for a scientific
audience.

Application Notes
Optimal Application Timings and Dosages

The application timing and dosage of Triafamone are critical for maximizing weed control
efficacy while ensuring crop safety. Triafamone offers flexibility in application, being effective
as a pre-emergence (PRE), early post-emergence (EPOE), and late post-emergence (LPOE)
herbicide.[1][5]

Table 1. Recommended Application Timings and Dosage Rates for Triafamone in Rice
Cultivation
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L Rice Weed
Application Dosage (g Target
o Growth Growth ] Reference
Timing a.i./ha) Weeds
Stage Stage
. Grasses,
Pre- Direct-
Sedges,
emergence seeded or Not emerged 20 -50 [1][5]
Broadleaf
(PRE) Transplanted
weeds
Grasses
(e.qg.,
Early Post- Direct- Echinochloa
emergence seeded or 2-3 leaf stage 30 - 60 crus-galli), [5]1[6]
(EPOE) Transplanted Sedges,
Broadleaf
weeds
Late Post- _
Established ] Grasses,
emergence Varies 20-50 [1]
crop Sedges
(LPOE)

Note: The optimal dosage can vary depending on the weed spectrum, weed density, soil type,

and environmental conditions. It is crucial to conduct small-scale trials to determine the most
effective rate for specific local conditions.

Weed Control Spectrum

Triafamone demonstrates a broad spectrum of activity against key weeds in rice production.

Table 2: Weed Species Controlled by Triafamone
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Weed Type Species Efficacy Level Reference

Echinochloa crus-galli
Grasses Excellent [1]
(Barnyard grass)

Echinochloa colona
) Excellent [1]
(Jungle rice)

Leptochloa chinensis
) Good
(Chinese sprangletop)

Cyperus difformis
Sedges (Smallflower umbrella Excellent
sedge)

Excellent (including
ALS-resistant [5]
biotypes)

Fimbristylis miliacea
(Ricefield flatsedge)

Monochoria vaginalis
Broadleaf Weeds ] Good
(Pickerelweed)

Sphenoclea zeylanica
Good
(Gooseweed)

Tank-Mixing

To broaden the weed control spectrum and manage resistance, Triafamone can be tank-mixed
with other herbicides. However, compatibility and potential for antagonism or synergism must
be considered.

Table 3: Triafamone Tank-Mix Compatibility in Rice
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Tank-Mix o Potential
Target Weeds Compatibility Reference
Partner Effects
Annual grasses, o
) ] Synergistic effect
Pretilachlor some broadleaf Compatible [7]
on grass control
weeds
Annual grasses Broadened
Pendimethalin and broadleaf Compatible spectrum of [7]
weeds control
Enhanced
Broadleaf weeds ] control of
Ethoxysulfuron Compatible [8]
and sedges broadleaf weeds
and sedges
Improved control
Pyrazosulfuron- Sedges and ]
Compatible of sedges and
ethyl broadleaf weeds
broadleaf weeds
Grasses, Broad-spectrum
Penoxsulam sedges, and Compatible post-emergence [7]

broadleaf weeds

control

Note: Always perform a jar test to confirm physical compatibility before tank-mixing products for

the first time. Follow the most restrictive label instructions of all tank-mix partners.

Experimental Protocols
Protocol 1: Assessment of Triafamone Phytotoxicity on

Rice

Objective: To evaluate the potential phytotoxicity of Triafamone on different rice varieties.

Materials:

¢ Rice seeds of selected varieties

e Pots (15 cm diameter) filled with standard potting mix
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Triafamone formulation

Calibrated sprayer

Phytotoxicity rating scale (0-10 or 0-100%)

Controlled environment chamber or greenhouse

Procedure:

e Sow 5-7 pre-germinated rice seeds per pot.

e Thin seedlings to 3-4 per pot at the 2-leaf stage.

o Atthe 3-4 leaf stage, apply Triafamone at 1X, 2X, and 4X the recommended field rate.
Include an untreated control.

e Maintain the pots in a controlled environment with optimal conditions for rice growth.

» Visually assess phytotoxicity at 3, 7, 14, and 21 days after treatment (DAT) using a
standardized rating scale (Table 4). Symptoms to observe include stunting, chlorosis,
necrosis, and malformation.

o At 28 DAT, harvest the above-ground biomass, dry in an oven at 70°C for 48 hours, and
record the dry weight.

e Analyze the data statistically (e.g., ANOVA) to determine significant differences between
treatments.

Table 4: Herbicide Phytotoxicity Rating Scale
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Rating % Injury Description
0 0 No effect
1 1-10 Slight discoloration or stunting
Some discoloration and
2 11-20 .
stunting
Noticeable discoloration and
3 21-30 ]
stunting
Significant discoloration and
4 31-40 .
stunting
Severe discoloration and
5 41-50 ] )
stunting, some necrosis
Severe stunting and
6 51-60 discoloration, significant
necrosis
7 61-70 Plant dying, severe necrosis
8 71-80 Plant mostly dead
9 81-99 Plant almost dead
10 100 Plant completely dead

Source: Adapted from various phytotoxicity assessment guidelines.

Protocol 2: Soil Residue Bioassay for Succeeding Crops

Objective: To determine the potential residual effect of Triafamone on sensitive rotational
crops.

Materials:
e Soil samples from a Triafamone-treated field.

e Control soil from an untreated area.
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e Seeds of a sensitive indicator species (e.g., lentil, chickpea).
e Pots (10 cm diameter).

o Growth chamber or greenhouse.

Procedure:

e Collect soil samples from the top 10 cm of the field at 0, 30, 60, and 90 days after
Triafamone application.

 Air-dry the soil samples and sieve to remove large debris.

« Fill pots with the treated and control soil.

e Sow 5-7 seeds of the indicator species in each pot.

o Place the pots in a growth chamber with controlled temperature and light conditions.
o Water the pots as needed.

o After 21 days, visually assess the plants for any signs of injury (stunting, chlorosis, root
malformation).

e Harvest the shoots and roots, wash them carefully, and measure their length and dry weight.

o Compare the growth of plants in the treated soil to those in the control soil to determine the
level of residual activity.

Visualizations
Signaling Pathway of Triafamone Action
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Triafamone Application
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Caption: Mode of action of Triafamone leading to weed death.
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Experimental Workflow for Dose-Response Study

Start: Experimental Design

Sow Rice and Weed Seeds

l

Cultivate to 2-3 Leaf Stage

l

Apply Triafamone at Graded Doses
(0, 0.25X, 0.5X, 1X, 2X, 4X)

.

Incubate under Controlled Conditions

Data Collection (21 DAT):
- Weed Control Efficacy (%)
- Rice Phytotoxicity (%)

- Biomass (Dry Weight)

Statistical Analysis

(e.g., Regression Analysis)

Determine ED50 and GR50 Values

End: Conclusion
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Caption: Workflow for a Triafamone dose-response experiment.

Conclusion

Triafamone is a versatile and effective herbicide for weed management in rice. Its flexible
application window, broad weed control spectrum, and efficacy against resistant biotypes make
it a valuable tool for integrated weed management programs. For optimal results, researchers
and drug development professionals should adhere to the recommended application timings
and dosages, and consider tank-mixing to broaden the spectrum of control and manage
resistance. The provided protocols offer a standardized approach to evaluating the efficacy and
crop safety of Triafamone in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. doaj.org [doaj.org]

. Triafamone | C14H13F3N405S | CID 16004663 - PubChem [pubchem.nchbi.nim.nih.gov]
. Home Page / Herbicide Symptoms Tool [herbicide-symptoms.ipm.ucanr.edu]

. researchgate.net [researchgate.net]

. cabidigitallibrary.org [cabidigitallibrary.org]

. cabidigitallibrary.org [cabidigitallibrary.org]

. researchgate.net [researchgate.net]

.
[e0] ~ (o)) )] EaN w N -

. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Triafamone in Rice Cultivation: A Detailed Guide to
Application Timing and Dosage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683233#triafamone-application-timing-and-dosage-
for-rice-cultivation]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1683233?utm_src=pdf-body
https://www.benchchem.com/product/b1683233?utm_src=pdf-body
https://www.benchchem.com/product/b1683233?utm_src=pdf-body
https://www.benchchem.com/product/b1683233?utm_src=pdf-custom-synthesis
https://doaj.org/article/78d185a6d99b4dff9bf389d49d61afee
https://pubchem.ncbi.nlm.nih.gov/compound/Triafamone
https://herbicide-symptoms.ipm.ucanr.edu/mode-of-action/acetolactate-synthase-als-or-acetohydroxy-acid-synthase-ahas-inhibitors/
https://www.researchgate.net/publication/232686784_Resistance_of_weeds_to_ALS-inhibiting_herbicides_What_have_we_learned
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20123226571
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20230201859
https://www.researchgate.net/publication/385844933_Weed_Response_to_Different_Tank-Mix_Herbicide_Combinations_and_its_Impact_on_Winter_Rice_Performance_in_Zero_Till_Non-Puddled_Condition
https://www.researchgate.net/publication/279666161_Triafamone_AE_1887196_a_new_rice_herbicide_for_Asia
https://www.benchchem.com/product/b1683233#triafamone-application-timing-and-dosage-for-rice-cultivation
https://www.benchchem.com/product/b1683233#triafamone-application-timing-and-dosage-for-rice-cultivation
https://www.benchchem.com/product/b1683233#triafamone-application-timing-and-dosage-for-rice-cultivation
https://www.benchchem.com/product/b1683233#triafamone-application-timing-and-dosage-for-rice-cultivation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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